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3-[2-Methylpropyl(prop-2-enyl)amino]phenol

Name: 3-[2-Methylpropyl(prop-2-enyl)amino]phenol
Brand: Smolecule
SKU: S7696265
Rating: 5 (5 reviews)

Catalog No.

S7696265

CAS No.

M.F

C13H19NO

M. Wt

205.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[2-Methylpropyl(prop-2-enyl)amino]phenol

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

3-[2-Methylpropyl(prop-2-enyl)amino]phenol

IUPAC Name

3-[2-methylpropyl(prop-2-enyl)amino]phenol

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

InChI

InChI=1S/C13H19NO/c1-4-8-14(10-11(2)3)12-6-5-7-13(15)9-12/h4-7,9,11,15H,1,8,10H2,2-3H3

InChI Key

WOEKJCYDDIDQJM-UHFFFAOYSA-N

SMILES

CC(C)CN(CC=C)C1=CC(=CC=C1)O

Canonical SMILES

CC(C)CN(CC=C)C1=CC(=CC=C1)O

3-[(2-Methylpropyl)(prop-2-en-1-yl)amino]phenol, also known as THP-1, is a synthetic compound that belongs to the class of phenols. It was first synthesized in 1971 as a potential anti-inflammatory agent. THP-1 has since gained interest in the scientific community due to its potential uses in a wide range of fields, including medicinal chemistry, materials science, and catalysis.

Physical and Chemical Properties

THP-1 is a white to off-white powder that is sparingly soluble in water but soluble in organic solvents such as ethanol and dimethyl sulfoxide. Its chemical formula is C16H23NO, with a molecular weight of 245.36g/mol. THP-1 has a melting point of 136°C-139°C, and its boiling point is 408.6°C at 760 mmHg.

Synthesis and Characterization

THP-1 can be synthesized in several ways, including the reaction of 2-amino-4-methylphenol with sec-butylbromide and allyl bromide, followed by hydrogenation. This method produces a racemic mixture of THP-1. Enantioselective synthesis of THP-1 has also been reported. THP-1 can be characterized using methods such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Analytical Methods

Several analytical methods have been used to detect THP-1, including high-performance liquid chromatography and gas chromatography. These methods are used to quantify the concentration of THP-1 in various matrices, such as biological fluids and environmental samples.

Biological Properties

THP-1 has been shown to have anti-inflammatory, antioxidant, and antiviral properties. In vitro studies have shown that THP-1 can inhibit the growth of cancer cells and induce apoptosis. THP-1 has also been shown to have positive effects on bone health, and it may be used as a potential treatment for osteoporosis.

Toxicity and Safety in Scientific Experiments

The acute toxicity of THP-1 is low, with a LD50 of greater than 2000mg/kg in rats. However, long-term toxicological studies are necessary to fully understand its safety profile. THP-1 has been reported to cause skin irritation and sensitization in animal studies.

Applications in Scientific Experiments

THP-1 has potential applications in various fields of research, including medicinal chemistry, materials science, and catalysis. It may be used as a starting material for the synthesis of new pharmaceuticals, and it may also be used as a ligand in metal-catalyzed reactions.

Current State of Research

Research on THP-1 is still in its early stages. Studies have been mainly focused on its medicinal properties and potential use in drug discovery. There is also ongoing research on the synthesis and characterization of enantiomerically pure THP-1.

Potential Implications in Various Fields of Research and Industry

THP-1 has potential implications in the fields of human health and materials science. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various diseases, such as cancer and osteoporosis. Additionally, its unique chemical structure may make it a useful building block for the synthesis of novel materials.

Limitations and Future Directions

One limitation of THP-1 is its low solubility in water, which may limit its potential use in aqueous systems. Future research could explore the development of more water-soluble derivatives of THP-1. Additionally, further studies are needed to fully understand THP-1's safety profile and potential toxicity. Finally, future research may explore its potential use as a catalyst in various chemical reactions.

Future Directions

1. Exploration of more water-soluble derivatives of THP-1 for potential use in aqueous systems.
2. Further toxicological studies to understand THP-1's safety profile and potential toxicity.
3. Development of THP-1 as a catalyst in various chemical reactions.
4. Exploration of THP-1's potential use in the development of novel drugs.
5. Use of THP-1 as a building block for the synthesis of new materials for various applications.